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Get Quote

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for Acalisib? Store the solid form of Acalisib at -20°C, and

protect it from light. Solutions prepared in DMSO should be used freshly. For short-term storage (one

month), they can be kept at -20°C, but for longer-term storage (six months), -80°C is recommended, with

protection from light [1] [2].

Q2: What is the solubility of Acalisib? Acalisib is insoluble in water and ethanol but is highly soluble in

DMSO. A stock solution of at least 19.2 mg/mL can be prepared in DMSO [2].

Q3: Is Acalisib suitable for in vivo studies? Yes, Acalisib has been used in in vivo mouse models. A dose

of 10 mg/kg was sufficient to show biological activity in a xenograft model, though it did not reduce body

weight in a study on obesity [3].

Acalisib Technical Data Summary

Property Detail

Catalog Synonyms GS-9820, CAL-120 [1] [2]

Molecular Weight 401.40 g/mol [1] [2]
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Property Detail

CAS Number 870281-34-8 [1] [2]

Chemical Formula C₂₁H₁₆FN₇O [1] [2]

Primary Target PI3Kδ (IC₅₀ = 12.7 nM) [1]

Storage (Solid) -20°C, protect from light [1] [2]

Solubility ≥19.2 mg/mL in DMSO [2]

Reconstitution Protocol & Handling

The following table provides a standard protocol for preparing a 10 mM stock solution of Acalisib [1].

Step Parameter Instruction

1. Calculate
Mass

To make 1 mL of a 10 mM solution, use 4.01 mg of Acalisib (MW = 401.40
g/mol).

2. Add Solvent Add anhydrous DMSO to the powder to a final volume of 1 mL.

3. Mix Gently vortex or sonicate the solution to ensure complete dissolution.

4. Aliquot Divide the solution into small, single-use aliquots to avoid repeated freeze-
thaw cycles.

5. Store Store aliquots at -20°C (for up to 1 month) or -80°C (for up to 6 months).
Protect from light.

Handling Instructions:

Use Proper PPE: Always wear appropriate personal protective equipment, including lab coats,

gloves, and safety glasses.
Aseptic Technique: Use sterile tubes and equipment when preparing solutions for cell culture work.
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Waste Disposal: Dispose of all chemical waste according to your institution's hazardous material

regulations.

Troubleshooting Guide

Issue Possible Cause Suggested Solution

Precipitation in
stock solution

Temperature shock during
thawing; solution stored beyond

stability period.

Gently warm the vial at room temperature
and vortex. If precipitate persists, prepare a

fresh stock solution.

Loss of biological

activity

Improper storage; repeated

freeze-thaw cycles; contaminated
stock solution.

Always store as recommended; create single-

use aliquots; ensure sterile technique during
handling.

Inconsistent IC₅₀

values
Degradation of compound;
inaccurate dilution series.

Use a freshly prepared stock solution for
critical experiments and double-check dilution

calculations.

Experimental Context: PI3Kδ Inhibition

Acalisib is a highly selective oral inhibitor of the p110δ catalytic subunit of PI3K. Its selectivity for PI3Kδ

over other isoforms like α, β, and γ is what makes it a valuable tool for studying B-cell biology and immune

cell signaling [1] [4].

The diagram below illustrates the core signaling pathway that Acalisib targets and its cellular consequences.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Acalisib optimal storage conditions]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b548988#acalisib-optimal-storage-

conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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